Cas no 61280-87-3 (D-Alaninamide, D-alanyl-N-(2-hydroxyethyl)-)
61280-87-3 structure
Product Name:D-Alaninamide, D-alanyl-N-(2-hydroxyethyl)-
CAS No:61280-87-3
MF:C8H17N3O3
MW:203.238881826401
CID:486025
PubChem ID:71397468
Update Time:2025-04-19
D-Alaninamide, D-alanyl-N-(2-hydroxyethyl)- Chemical and Physical Properties
Names and Identifiers
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- D-Alaninamide, D-alanyl-N-(2-hydroxyethyl)-
- (2R)-2-amino-N-[(2R)-1-(2-hydroxyethylamino)-1-oxopropan-2-yl]propanamide
- D-Alanyl-N-(2-hydroxyethyl)-D-alaninamide
- DTXSID80818963
- 61280-87-3
-
- Inchi: 1S/C8H17N3O3/c1-5(9)7(13)11-6(2)8(14)10-3-4-12/h5-6,12H,3-4,9H2,1-2H3,(H,10,14)(H,11,13)/t5-,6-/m1/s1
- InChI Key: MBFPRAWPEZUDHQ-PHDIDXHHSA-N
- SMILES: O=C([C@@H](C)NC([C@@H](C)N)=O)NCCO
Computed Properties
- Exact Mass: 203.12711
- Monoisotopic Mass: 203.12699141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 104.45
D-Alaninamide, D-alanyl-N-(2-hydroxyethyl)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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